4-(4-Bromophenyl)-2-{[3-(4-methoxyphenyl)acryloyl]amino}-3-thiophenecarboxylic acid
4-(4-Bromophenyl)-2-{[3-(4-methoxyphenyl)acryloyl]amino}-3-thiophenecarboxylic acid
Brand Name:
Vulcanchem
CAS No.:
309925-34-6
VCID:
VC0378826
InChI:
InChI=1S/C21H16BrNO4S/c1-27-16-9-2-13(3-10-16)4-11-18(24)23-20-19(21(25)26)17(12-28-20)14-5-7-15(22)8-6-14/h2-12H,1H3,(H,23,24)(H,25,26)/b11-4+
SMILES:
COC1=CC=C(C=C1)C=CC(=O)NC2=C(C(=CS2)C3=CC=C(C=C3)Br)C(=O)O
Molecular Formula:
C21H16BrNO4S
Molecular Weight:
458.3g/mol
4-(4-Bromophenyl)-2-{[3-(4-methoxyphenyl)acryloyl]amino}-3-thiophenecarboxylic acid
CAS No.: 309925-34-6
Main Products
VCID: VC0378826
Molecular Formula: C21H16BrNO4S
Molecular Weight: 458.3g/mol
![4-(4-Bromophenyl)-2-{[3-(4-methoxyphenyl)acryloyl]amino}-3-thiophenecarboxylic acid - 309925-34-6](/images/no_structure.jpg)
| CAS No. | 309925-34-6 |
|---|---|
| Product Name | 4-(4-Bromophenyl)-2-{[3-(4-methoxyphenyl)acryloyl]amino}-3-thiophenecarboxylic acid |
| Molecular Formula | C21H16BrNO4S |
| Molecular Weight | 458.3g/mol |
| IUPAC Name | 4-(4-bromophenyl)-2-[[(E)-3-(4-methoxyphenyl)prop-2-enoyl]amino]thiophene-3-carboxylic acid |
| Standard InChI | InChI=1S/C21H16BrNO4S/c1-27-16-9-2-13(3-10-16)4-11-18(24)23-20-19(21(25)26)17(12-28-20)14-5-7-15(22)8-6-14/h2-12H,1H3,(H,23,24)(H,25,26)/b11-4+ |
| Standard InChIKey | JWOVJJNUSJMRKF-NYYWCZLTSA-N |
| Isomeric SMILES | COC1=CC=C(C=C1)/C=C/C(=O)NC2=C(C(=CS2)C3=CC=C(C=C3)Br)C(=O)O |
| SMILES | COC1=CC=C(C=C1)C=CC(=O)NC2=C(C(=CS2)C3=CC=C(C=C3)Br)C(=O)O |
| Canonical SMILES | COC1=CC=C(C=C1)C=CC(=O)NC2=C(C(=CS2)C3=CC=C(C=C3)Br)C(=O)O |
| PubChem Compound | 1806283 |
| Last Modified | Nov 11 2021 |
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